Cas no 25038-59-9 (Polyethylene Terephthalate)

• Product Name: Polyethylene Terephthalate
• CAS No: 25038-59-9
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• MDL: MFCD00084422
• CID: 88550
• PubChem ID: 24866846
• Update Time: 2025-04-18

Polyethylene Terephthalate Chemical and Physical Properties

Names and Identifiers

• poly(ethylene terephthalate)
• 1,4-Benzenedicarboxylic acid, polymer with 1,2-ethanediol
• Amilar
• Arnite A
• ARNITE A-049000
• Arnite fp 800
• Arnite G
• PET
• poly(ethylene terephthalate) macromolecule
• Polyethylene Terephthalate
• PETE
• Polyethylene glycol terephthalate resin (PETF-61-BR)
• Polyester granular
• Poly(oxy-1,2-ethanediyloxycarbonyl-1,4-phenylenecarbonyl)
• poly(oxyethyleneoxyterephthaloyl)
• Poly(ethylene terephthalate) granular
• ethane-1,2-diol;terephthalic acid
• SCHEMBL252928
• 25038-59-9
• Black granular pound not45% glass particles as reinforcer
• FYIBGDKNYYMMAG-UHFFFAOYSA-N

• MDL： MFCD00084422
• Inchi： 1S/C8H6O4.C2H6O2/c9-7(10)5-1-2-6(4-3-5)8(11)12;3-1-2-4/h1-4H,(H,9,10)(H,11,12);3-4H,1-2H2
• InChI Key： FYIBGDKNYYMMAG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=CC=1)=O.OCCO

Computed Properties

• Exact Mass: 208.03700
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: Granular
• Density: 1.68 g/mL at 25 °C
• Melting Point: 250-255 °C
• Boiling Point: >170 °C(Press: 10 Torr)
• PSA: 61.83000
• LogP: 0.94540
• Solubility: Not determined

Polyethylene Terephthalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：TR2725000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives